Cas no 82547-30-6 (3-(5-bromo-2-methoxy-phenyl)propanoic acid)

3-(5-Bromo-2-methoxy-phenyl)propanoic acid is a brominated aromatic carboxylic acid derivative with a propanoic acid side chain. This compound is primarily utilized as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. Its key structural features—the bromo and methoxy substituents on the phenyl ring—enhance its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of complex molecular frameworks. The propanoic acid moiety further allows for functionalization via esterification or amidation. With high purity and stability, it is suitable for precise synthetic applications. Its well-defined structure makes it valuable for developing bioactive compounds and fine chemicals.
3-(5-bromo-2-methoxy-phenyl)propanoic acid structure
82547-30-6 structure
Product Name:3-(5-bromo-2-methoxy-phenyl)propanoic acid
CAS No:82547-30-6
MF:C10H11BrO3
MW:259.096542596817
MDL:MFCD09258907
CID:706562
PubChem ID:22685184
Update Time:2025-10-25

3-(5-bromo-2-methoxy-phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, 5-bromo-2-methoxy-
    • 3-(5-Bromo-2-methoxyphenyl)propionic acid
    • 3-(5-Bromo-2-methoxyphenyl)propanoic acid
    • 3-(5-bromo-2-methoxy-phenyl)propanoic acid
    • 5-Bromo-2-methoxybenzenepropanoic acid (ACI)
    • SY196880
    • EN300-82786
    • SCHEMBL7994543
    • F52906
    • Z823820116
    • PB43509
    • AKOS002339365
    • VU0549415-1
    • MFCD09258907
    • 3-(5-bromo-2-methoxyphenyl)propanoicacid
    • F9995-0934
    • DTXSID40627573
    • 3-(5-bromo-2-methoxyphenyl) propanoic acid
    • GEO-03670
    • RCLIOLQUIYTUPY-UHFFFAOYSA-N
    • STL216032
    • AS-65258
    • 82547-30-6
    • Benzenepropanoic acid,5-bromo-2-methoxy-
    • MDL: MFCD09258907
    • Inchi: 1S/C10H11BrO3/c1-14-9-4-3-8(11)6-7(9)2-5-10(12)13/h3-4,6H,2,5H2,1H3,(H,12,13)
    • InChI Key: RCLIOLQUIYTUPY-UHFFFAOYSA-N
    • SMILES: O=C(CCC1C(OC)=CC=C(Br)C=1)O

Computed Properties

  • Exact Mass: 257.98916g/mol
  • Monoisotopic Mass: 257.98916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Melting Point: 114-116℃

3-(5-bromo-2-methoxy-phenyl)propanoic acid Pricemore >>

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3-(5-bromo-2-methoxy-phenyl)propanoic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Magnesium Solvents: Methanol ;  30 min, rt; rt → 0 °C; 1 h, 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
1.3 Reagents: Ammonium hydroxide ;  basified
2.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  3 d, -20 °C
Reference
Design and synthesis of novel meta-linked phenylglycine macrocyclic FVIIa inhibitors
Richter, Jeremy M.; et al, ACS Medicinal Chemistry Letters, 2017, 8(1), 67-72

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ;  10 - 15 min, 0 °C; overnight, 0 °C → rt
2.1 Reagents: Hydrogen Catalysts: Rhodium Solvents: Methanol ;  6 h, 1 atm, rt
3.1 Reagents: Potassium hydroxide Solvents: Methanol ;  overnight, reflux
3.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3
Reference
Small molecule inhibitors of anthrax lethal factor toxin
Williams, John D.; et al, Bioorganic & Medicinal Chemistry, 2014, 22(1), 419-434

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Methanol ;  overnight, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3
Reference
Small molecule inhibitors of anthrax lethal factor toxin
Williams, John D.; et al, Bioorganic & Medicinal Chemistry, 2014, 22(1), 419-434

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  3 d, -20 °C
Reference
Design and synthesis of novel meta-linked phenylglycine macrocyclic FVIIa inhibitors
Richter, Jeremy M.; et al, ACS Medicinal Chemistry Letters, 2017, 8(1), 67-72

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Rhodium Solvents: Methanol ;  6 h, 1 atm, rt
2.1 Reagents: Potassium hydroxide Solvents: Methanol ;  overnight, reflux
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3
Reference
Small molecule inhibitors of anthrax lethal factor toxin
Williams, John D.; et al, Bioorganic & Medicinal Chemistry, 2014, 22(1), 419-434

Production Method 6

Reaction Conditions
1.1 Solvents: Toluene ;  rt → reflux; overnight, reflux
2.1 Reagents: Magnesium Solvents: Methanol ;  30 min, rt; rt → 0 °C; 1 h, 0 °C
2.2 Reagents: Hydrochloric acid Solvents: Water
2.3 Reagents: Ammonium hydroxide ;  basified
3.1 Reagents: Sodium hydroxide Solvents: Methanol ,  Tetrahydrofuran ,  Water ;  3 d, -20 °C
Reference
Design and synthesis of novel meta-linked phenylglycine macrocyclic FVIIa inhibitors
Richter, Jeremy M.; et al, ACS Medicinal Chemistry Letters, 2017, 8(1), 67-72

3-(5-bromo-2-methoxy-phenyl)propanoic acid Raw materials

3-(5-bromo-2-methoxy-phenyl)propanoic acid Preparation Products

Additional information on 3-(5-bromo-2-methoxy-phenyl)propanoic acid

Recent Advances in the Study of 3-(5-Bromo-2-methoxy-phenyl)propanoic Acid (CAS: 82547-30-6) in Chemical Biology and Pharmaceutical Research

The compound 3-(5-bromo-2-methoxy-phenyl)propanoic acid (CAS: 82547-30-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This aromatic propanoic acid derivative, characterized by a bromo-methoxy substitution pattern, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 82547-30-6 as a precursor in the synthesis of COX-2 selective inhibitors. Researchers modified the propanoic acid moiety to develop a series of derivatives with improved pharmacokinetic properties and reduced gastrointestinal side effects compared to traditional NSAIDs. The bromo-methoxy substitution pattern was found to be crucial for maintaining the compounds' selectivity towards COX-2 over COX-1, as revealed by molecular docking studies and X-ray crystallography data.

In oncology research, 3-(5-bromo-2-methoxy-phenyl)propanoic acid has shown promise as a scaffold for developing novel kinase inhibitors. A recent Nature Communications paper (2024) reported its incorporation into allosteric inhibitors targeting Bruton's tyrosine kinase (BTK), with several derivatives demonstrating potent activity against resistant forms of chronic lymphocytic leukemia. The bromine atom at the 5-position was identified as critical for maintaining optimal binding interactions with the target protein's hydrophobic pocket.

The compound's antimicrobial potential was highlighted in a 2023 ACS Infectious Diseases publication, where researchers utilized 82547-30-6 as a starting material for developing quorum sensing inhibitors against Pseudomonas aeruginosa. Structural modifications of the propanoic acid side chain yielded compounds capable of disrupting bacterial communication pathways without exerting direct growth-inhibitory effects, potentially reducing the development of resistance.

Recent synthetic methodology developments have also focused on 3-(5-bromo-2-methoxy-phenyl)propanoic acid. A 2024 Organic Letters report described a novel photoredox-catalyzed decarboxylative coupling reaction using this compound, enabling efficient construction of complex biaryl systems under mild conditions. This advancement has significant implications for streamlining the synthesis of pharmaceutical intermediates containing similar structural motifs.

From a drug metabolism perspective, recent pharmacokinetic studies have characterized the metabolic fate of 82547-30-6 derivatives. The bromine atom appears to influence phase I metabolism pathways, while the methoxy group affects phase II conjugation patterns. These findings, published in Drug Metabolism and Disposition (2023), provide valuable insights for medicinal chemists designing next-generation derivatives with optimized metabolic stability.

Looking forward, the unique structural features of 3-(5-bromo-2-methoxy-phenyl)propanoic acid continue to inspire innovative applications in drug discovery. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and as a building block for covalent inhibitors. The compound's versatility and the growing understanding of its structure-activity relationships position it as a valuable tool in modern medicinal chemistry efforts to address unmet medical needs.

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